Cas no 26837-42-3 (N/400 PVSK Solution)

• Product Name: N/400 PVSK Solution
• CAS No: 26837-42-3
• MF: C₂H₃KO₄S
• MW: 162.206120729446
• MDL: MFCD00081923
• CID: 271294
• PubChem ID: 5055241
• Update Time: 2025-04-19

N/400 PVSK Solution Chemical and Physical Properties

Names and Identifiers

• POLYVINYL SULFATE POTASSIUM SALT
• Poly(vinyl sulfate) potassium salt
• POLYVINYL SULFATE POTASSIUM SALT
• Polyvinylsulfuric acid potassiuM salt
• Polyvinylsulfuric acid potassium salt [approx. M.W. 175,000]
• Polyvinylsulfuric acid potassium salt,approx. M.W. 175,000
• N/400 PVSK Solution
• vinyl sulfate potassium salt
• SCHEMBL419799
• 25191-25-7
• 26837-42-3
• DTXSID70948046
• potassium;ethenyl sulfate
• PVSK
• potassium ethenyl sulfate
• WZAPMUSQALINQD-UHFFFAOYSA-M
• 26182-60-5

• MDL： MFCD00081923
• Inchi： 1S/C2H4O4S.K/c1-2-6-7(3,4)5;/h2H,1H2,(H,3,4,5);/q;+1/p-1
• InChI Key： WZAPMUSQALINQD-UHFFFAOYSA-M
• SMILES： [K+].S(=O)(=O)([O-])OC=C

Computed Properties

• Exact Mass: 123.98300
• Monoisotopic Mass: 161.939
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 74.8A^2

Experimental Properties

• Color/Form: Not determined
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 71.98000
• LogP: 1.03010
• Solubility: Not determined

N/400 PVSK Solution Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Other Chemical Reagents